Cas no 95341-23-4 (3β-Hydroxy-20-oxopregn-5-ene-16β-carbonitrile)

• Product Name: 3β-Hydroxy-20-oxopregn-5-ene-16β-carbonitrile
• CAS No: 95341-23-4
• MF: C₂₂H₃₁NO₂
• MW: 341.487046480179
• CID: 1987594
• Update Time: 2024-12-25

3β-Hydroxy-20-oxopregn-5-ene-16β-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3β-Hydroxy-20-oxopregn-5-ene-16β-carbonitrile
• Pregn-5-ene-16-carbonitrile, 3-hydroxy-20-oxo-, (3β,16β)- (9CI)

• Inchi： 1S/C22H31NO2/c1-13(24)20-14(12-23)10-19-17-5-4-15-11-16(25)6-8-21(15,2)18(17)7-9-22(19,20)3/h4,14,16-20,25H,5-11H2,1-3H3/t14-,16+,17-,18+,19+,20+,21+,22+/m1/s1
• InChI Key： VSBHRRMYCDQLJF-KSOKIZOSSA-N
• SMILES： C[C@]12CC[C@]3([H])[C@]4(CC[C@H](O)CC4=CC[C@@]3([H])[C@]1([H])C[C@H](C#N)[C@@H]2C(=O)C)C

Computed Properties

• Exact Mass: 341.235
• Monoisotopic Mass: 341.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.1A^2

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Melting Point: 261-262 °C
• Boiling Point: 508.5±50.0 °C(Predicted)
• pka: 14.95±0.70(Predicted)